Cas no 2680606-76-0 (2-(2,2,2-trifluoroacetamido)-2-2-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-(2,2,2-trifluoroacetamido)-2-2-(trifluoromethoxy)phenylacetic acid
• CAS No: 2680606-76-0
• MF: C₁₁H₇F₆NO₄
• MW: 331.168004274368
• CID: 5621857
• PubChem ID: 165921115
• Update Time: 2025-05-23

2-(2,2,2-trifluoroacetamido)-2-2-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680606-76-0
• EN300-28295710
• 2-(2,2,2-trifluoroacetamido)-2-[2-(trifluoromethoxy)phenyl]acetic acid
• 2-(2,2,2-trifluoroacetamido)-2-2-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H7F6NO4/c12-10(13,14)9(21)18-7(8(19)20)5-3-1-2-4-6(5)22-11(15,16)17/h1-4,7H,(H,18,21)(H,19,20)
• InChI Key： OYNNUNKZKBMTID-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1C=CC=CC=1OC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 331.02792668g/mol
• Monoisotopic Mass: 331.02792668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2,2,2-trifluoroacetamido)-2-2-(trifluoromethoxy)phenylacetic acid

Introduction to 2-(2,2,2-Trifluoroacetamido)-2-2-(Trifluoromethoxy)Phenylacetic Acid (CAS No. 680606-76-0)

2-(2,2,2-Trifluoroacetamido)-2-2-(Trifluoromethoxy)Phenylacetic Acid is a highly specialized organic compound with the CAS registry number 680606-76-0. This compound is notable for its complex structure and unique chemical properties, making it a subject of interest in various fields of research, including medicinal chemistry, pharmacology, and materials science. The molecule features a trifluoroacetamido group and a trifluoromethoxy substituent attached to a phenylacetic acid backbone, which contributes to its distinctive reactivity and biological activity.

The synthesis of trifluoroacetamido and trifluoromethoxy groups has been extensively studied due to their wide-ranging applications in drug design and agrochemicals. Recent advancements in fluorination techniques have enabled the efficient construction of these groups, enhancing the feasibility of large-scale production. The phenylacetic acid moiety serves as a versatile platform for further functionalization, allowing researchers to explore diverse chemical modifications that could lead to novel bioactive compounds.

One of the most promising areas of research involving this compound is its potential application in the development of new pharmaceutical agents. The trifluoroacetamido group is known for its ability to modulate enzyme activity, particularly in kinase inhibitors and protease inhibitors. Recent studies have demonstrated that incorporating this group into drug candidates can significantly improve their potency and selectivity. Similarly, the trifluoromethoxy substituent has been shown to enhance the stability and bioavailability of pharmaceutical compounds, making it an attractive feature in drug design.

In addition to its pharmacological applications, trifluoromethoxy phenylacetic acid derivatives have also found utility in materials science. The unique electronic properties of these compounds make them suitable for use in advanced materials such as semiconductors and optoelectronic devices. Researchers have recently explored the use of these compounds as building blocks for self-assembled monolayers and nanoscale architectures, highlighting their potential in cutting-edge technologies.

The structural complexity of this compound presents both challenges and opportunities for chemists. While its synthesis requires precise control over reaction conditions to ensure high yields and purity, the resulting product offers a wealth of possibilities for further exploration. For instance, recent studies have focused on the stereochemical outcomes of reactions involving this compound, shedding light on how subtle changes in molecular geometry can influence its biological activity.

From an environmental perspective, understanding the degradation pathways of trifluoroacetamido phenylacetic acid derivatives is crucial for assessing their ecological impact. Recent research has identified key enzymes and microbial pathways responsible for breaking down these compounds, providing insights into their persistence in natural systems. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(2,2,2-Trifluoroacetamido)-2-2-(Trifluoromethoxy)Phenylacetic Acid (CAS No. 680606-76-0) stands at the forefront of chemical innovation due to its unique structure and versatile applications. As researchers continue to uncover its potential across various disciplines, this compound is poised to play a significant role in advancing both scientific knowledge and technological progress.